Cas no 2228447-56-9 (1-(6-chloro-1H-indol-3-yl)cyclobutylmethanol)

• Product Name: 1-(6-chloro-1H-indol-3-yl)cyclobutylmethanol
• CAS No: 2228447-56-9
• MF: C₁₃H₁₄ClNO
• MW: 235.709362506866
• CID: 6149391
• PubChem ID: 165660758
• Update Time: 2025-05-19

1-(6-chloro-1H-indol-3-yl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloro-1H-indol-3-yl)cyclobutylmethanol
• EN300-1992991
• 2228447-56-9
• [1-(6-chloro-1H-indol-3-yl)cyclobutyl]methanol

• Inchi： 1S/C13H14ClNO/c14-9-2-3-10-11(7-15-12(10)6-9)13(8-16)4-1-5-13/h2-3,6-7,15-16H,1,4-5,8H2
• InChI Key： RKYDSJGNNFMCSP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC=C2C1(CO)CCC1

Computed Properties

• Exact Mass: 235.0763918g/mol
• Monoisotopic Mass: 235.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 36Ų

Additional information on 1-(6-chloro-1H-indol-3-yl)cyclobutylmethanol

Comprehensive Overview of 1-(6-chloro-1H-indol-3-yl)cyclobutylmethanol (CAS No. 2228447-56-9): Properties, Applications, and Research Insights

1-(6-chloro-1H-indol-3-yl)cyclobutylmethanol (CAS No. 2228447-56-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The compound belongs to the indole derivatives family, a class known for its diverse biological activities. With the increasing demand for novel drug candidates, researchers are exploring the potential of 6-chloro-1H-indole-based compounds, including this methanol derivative, for therapeutic applications.

The molecular structure of 1-(6-chloro-1H-indol-3-yl)cyclobutylmethanol combines a chloro-substituted indole core with a cyclobutylmethanol moiety, offering distinct physicochemical properties. This hybrid architecture makes it a promising scaffold for drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors. Recent studies highlight its relevance in central nervous system (CNS) disorders, a hot topic in 2024 due to rising global mental health concerns.

From a synthetic chemistry perspective, the preparation of CAS 2228447-56-9 involves multi-step organic reactions, including cyclobutylation and indole functionalization. Researchers frequently search for optimized synthetic protocols, reflecting the compound's growing importance in medicinal chemistry. Its logP value and hydrogen bonding capacity suggest favorable drug-likeness properties, aligning with current industry focus on Lipinski's Rule of Five compliance.

In the context of AI-driven drug discovery—a trending topic in pharmaceutical technology—1-(6-chloro-1H-indol-3-yl)cyclobutylmethanol has been identified by machine learning models as a potential kinase modulator. This aligns with frequent search queries about "computational chemistry predictions for indole derivatives" and "emerging small molecule therapeutics." The compound's structure-activity relationship (SAR) is actively studied using molecular docking simulations, another area of high interest in 2024.

The stability profile of CAS 2228447-56-9 under various pH conditions and its photodegradation kinetics are critical parameters for formulation scientists. Recent publications discuss its compatibility with lipid-based delivery systems, addressing common search trends about "enhancing bioavailability of indole compounds." These investigations are particularly relevant given the current emphasis on oral drug delivery optimization in the pharmaceutical industry.

Analytical characterization of 1-(6-chloro-1H-indol-3-yl)cyclobutylmethanol typically employs advanced techniques such as LC-MS and NMR spectroscopy. The compound's distinct chromatographic behavior makes it a subject of interest in method development studies, responding to frequent queries about "HPLC analysis of heterocyclic compounds." Its mass fragmentation patterns have been extensively documented to support quality control in API manufacturing.

Emerging research directions for 2228447-56-9 include exploration of its metabolite profile and potential prodrug derivatives. These aspects address current search trends about "improving metabolic stability" and "targeted drug delivery." The compound's phase I metabolites have been predicted using in silico tools, demonstrating the integration of computational approaches in modern pharmaceutical research.

From a commercial perspective, the global market for indole-based intermediates like 1-(6-chloro-1H-indol-3-yl)cyclobutylmethanol is expanding, driven by increasing R&D investments in small molecule therapeutics. Procurement specialists often search for "reliable suppliers of CAS 2228447-56-9" and "custom synthesis services," reflecting the compound's transition from research-scale to potential commercial availability.

Environmental and regulatory aspects of 6-chloroindole derivatives are also gaining attention, with particular focus on green chemistry principles in their synthesis. This responds to growing industry concerns about "sustainable pharmaceutical manufacturing"—a top search term in 2024. The compound's biodegradation potential and ecotoxicological profile are subjects of ongoing investigation.

In conclusion, 1-(6-chloro-1H-indol-3-yl)cyclobutylmethanol represents a versatile chemical entity with multifaceted research applications. Its significance spans from basic medicinal chemistry to cutting-edge computational drug design, addressing numerous contemporary questions in pharmaceutical science. As research progresses, this compound may emerge as a key player in developing novel therapeutic agents for various disease conditions.